Cas no 882533-02-0 (Phenol, 2,2',2''-[nitrilotris(methylene)]tris[6-(1,1-dimethylethyl)-)

• Product Name: Phenol, 2,2',2''-[nitrilotris(methylene)]tris[6-(1,1-dimethylethyl)-
• CAS No: 882533-02-0
• MF: C₃₃H₄₅NO₃
• MW: 503.715309858322
• CID: 1920323
• PubChem ID: 11497049
• Update Time: 2025-04-21

Phenol, 2,2',2''-[nitrilotris(methylene)]tris[6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[[bis[(3-tert-butyl-2-hydroxyphenyl)methyl]amino]methyl]-6-tert-butylphenol
• Phenol, 2,2',2''-[nitrilotris(methylene)]tris[6-(1,1-dimethylethyl)-
• DTXSID20467570
• 2,2',2''-(Nitrilotris(methylene))tris(6-(1,1-dimethylethyl)phenol)
• 2,2',2''-[Nitrilotris(methylene)]tris[6-(1,1-dimethylethyl)phenol]
• tris-(2-hydroxy-3-t-butylbenzyl)amine
• 882533-02-0

• Inchi： 1S/C33H45NO3/c1-31(2,3)25-16-10-13-22(28(25)35)19-34(20-23-14-11-17-26(29(23)36)32(4,5)6)21-24-15-12-18-27(30(24)37)33(7,8)9/h10-18,35-37H,19-21H2,1-9H3
• InChI Key： AAPGCFAVDLFGMH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)(C)C)CN(CC1=CC=CC(=C1O)C(C)(C)C)CC1=CC=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 503.33994430Da
• Monoisotopic Mass: 503.33994430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 63.9Ų